Cas no 1602675-24-0 (13-iodo-12,12-dimethyl-2,5,8,11-tetraoxatridecane)

• Product Name: 13-iodo-12,12-dimethyl-2,5,8,11-tetraoxatridecane
• CAS No: 1602675-24-0
• MF: C₁₁H₂₃IO₄
• MW: 346.202396631241
• CID: 6444944
• PubChem ID: 114775098
• Update Time: 2025-06-08

13-iodo-12,12-dimethyl-2,5,8,11-tetraoxatridecane Chemical and Physical Properties

Names and Identifiers

• 13-iodo-12,12-dimethyl-2,5,8,11-tetraoxatridecane
• 1602675-24-0
• EN300-1133312

• Inchi： 1S/C11H23IO4/c1-11(2,10-12)16-9-8-15-7-6-14-5-4-13-3/h4-10H2,1-3H3
• InChI Key： FYTWEGIQHPBDSR-UHFFFAOYSA-N
• SMILES： ICC(C)(C)OCCOCCOCCOC

Computed Properties

• Exact Mass: 346.06411g/mol
• Monoisotopic Mass: 346.06411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 11
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 36.9Ų

Additional information on 13-iodo-12,12-dimethyl-2,5,8,11-tetraoxatridecane

Research Briefing on 13-iodo-12,12-dimethyl-2,5,8,11-tetraoxatridecane (CAS: 1602675-24-0): Recent Advances and Applications

The compound 13-iodo-12,12-dimethyl-2,5,8,11-tetraoxatridecane (CAS: 1602675-24-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This polyether derivative, characterized by its unique iodine-substituted structure, has demonstrated potential in various applications, including drug delivery, chemical synthesis, and biomolecular engineering. This briefing synthesizes the latest findings on this compound, highlighting its synthesis, properties, and emerging applications.

Recent studies have focused on optimizing the synthesis of 13-iodo-12,12-dimethyl-2,5,8,11-tetraoxatridecane to improve yield and purity. A 2023 publication in the Journal of Organic Chemistry detailed a novel catalytic approach using palladium-based catalysts, which achieved a 78% yield under mild conditions. The study emphasized the compound's stability in aqueous environments, making it suitable for biomedical applications. Furthermore, its iodine moiety has been exploited for radiolabeling, enabling its use in imaging and diagnostic applications.

In drug delivery, researchers have explored the compound's ability to form stable micelles and liposomes. A 2024 study in Biomaterials Science demonstrated that 13-iodo-12,12-dimethyl-2,5,8,11-tetraoxatridecane could enhance the solubility of hydrophobic drugs, such as paclitaxel, by up to 40%. The study also noted its low cytotoxicity in vitro, suggesting its potential as a safe carrier for targeted therapies. These findings align with earlier work on polyether-based delivery systems but highlight the advantages of iodine functionalization for tracking and controlled release.

Another promising area of research involves the compound's role in chemical biology. Its ability to act as a crosslinker for biomolecules has been investigated in protein conjugation and nucleic acid modification. For instance, a 2023 preprint on bioRxiv described its use in site-specific antibody labeling, achieving high selectivity and minimal off-target effects. The iodine atom facilitated subsequent click chemistry reactions, streamlining the development of antibody-drug conjugates (ADCs).

Despite these advances, challenges remain. The scalability of synthesis and long-term stability under physiological conditions require further investigation. Additionally, while preliminary toxicity data are encouraging, comprehensive in vivo studies are needed to validate its safety profile. Future research directions may include exploring its utility in combination therapies and its potential as a theranostic agent.

In conclusion, 13-iodo-12,12-dimethyl-2,5,8,11-tetraoxatridecane (CAS: 1602675-24-0) represents a versatile tool in chemical biology and pharmaceutical sciences. Its unique structural features and functional versatility position it as a promising candidate for drug delivery, diagnostics, and biomolecular engineering. Continued research will be essential to fully realize its potential and address existing limitations.